Cas no 2227749-06-4 (rac-(1R,2R)-2-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227749-06-4
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 6361145
• PubChem ID: 165708845
• Update Time: 2025-06-27

rac-(1R,2R)-2-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid
• EN300-1807954
• 2227749-06-4

• Inchi： 1S/C7H7NO3/c9-7(10)5-3-4(5)6-1-2-11-8-6/h1-2,4-5H,3H2,(H,9,10)/t4-,5-/m1/s1
• InChI Key： SXOUDRDOIQKARR-RFZPGFLSSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CON=1)=O

Computed Properties

• Exact Mass: 153.042593085g/mol
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on rac-(1R,2R)-2-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid

Research Brief on rac-(1R,2R)-2-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid (CAS: 2227749-06-4)

The compound rac-(1R,2R)-2-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid (CAS: 2227749-06-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the importance of cyclopropane-containing compounds in medicinal chemistry, owing to their ability to mimic peptide bonds and enhance metabolic stability. The incorporation of the 1,2-oxazole moiety in rac-(1R,2R)-2-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid further augments its potential as a scaffold for designing novel enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of metalloproteinases, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

In terms of synthesis, advancements have been made in the stereoselective preparation of this compound. A recent protocol described in Organic Letters (2024) employs a palladium-catalyzed cyclopropanation reaction, achieving high enantiomeric purity and yield. This method addresses previous challenges associated with the racemization of cyclopropane derivatives, making it more accessible for large-scale production and further pharmacological evaluation.

Preliminary in vitro and in vivo studies have shown promising results. For instance, rac-(1R,2R)-2-(1,2-oxazol-3-yl)cyclopropane-1-carboxylic acid exhibited potent anti-inflammatory activity in murine models of rheumatoid arthritis, as reported in a 2024 Bioorganic & Medicinal Chemistry paper. The compound's ability to modulate NF-κB signaling pathways suggests its potential as a lead candidate for developing new anti-inflammatory therapeutics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound. Research is ongoing to improve its bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical applications. This compound exemplifies the intersection of synthetic chemistry and biological discovery, offering a versatile platform for future drug development.